Cas no 2034466-24-3 (2,3,5,6-tetramethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide)

• Product Name: 2,3,5,6-tetramethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide
• CAS No: 2034466-24-3
• MF: C₂₀H₂₅N₃O₃S
• MW: 387.495803594589
• CID: 5335755
• Update Time: 2025-06-22

2,3,5,6-tetramethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetramethyl-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)benzenesulfonamide
• 2,3,5,6-tetramethyl-N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]benzenesulfonamide
• 2,3,5,6-tetramethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C20H25N3O3S/c1-13-10-14(2)16(4)20(15(13)3)27(25,26)22-12-17-7-8-21-18(11-17)23-9-5-6-19(23)24/h7-8,10-11,22H,5-6,9,12H2,1-4H3
• InChI Key： VPUBMRFAZLFYCJ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=C(C)C=C(C)C=1C)(NCC1C=CN=C(C=1)N1C(CCC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 619
• XLogP3: 2.5
• Topological Polar Surface Area: 87.8

Additional information on 2,3,5,6-tetramethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide

2,3,5,6-Tetramethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide (CAS No. 2034466-24-3): An Overview

2,3,5,6-Tetramethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide (CAS No. 2034466-24-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its complex molecular architecture, which includes a tetramethyl-substituted benzene ring and a pyrrolidinyl-pyridine moiety. The combination of these functional groups endows the molecule with a diverse range of biological activities, making it a promising candidate for further research and development.

The chemical structure of 2,3,5,6-tetramethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide is particularly noteworthy. The tetramethyl substitution on the benzene ring enhances the molecule's lipophilicity, which can improve its cell membrane permeability and bioavailability. The pyrrolidinyl-pyridine moiety, on the other hand, confers specific binding properties that may be crucial for its pharmacological effects. The sulfonamide group is a common functional group in many drugs and is known for its ability to interact with various biological targets.

Recent studies have explored the potential therapeutic applications of 2,3,5,6-tetramethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide. One area of interest is its anti-inflammatory properties. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 2,3,5,6-tetramethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide is in the field of neuroprotection. Research has demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. This property makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective effects, 2,3,5,6-tetramethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide has also been investigated for its antimicrobial properties. Studies have shown that it exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum antimicrobial activity suggests that it could be developed into a novel antibiotic to combat multidrug-resistant infections.

The pharmacokinetic profile of 2,3,5,6-tetramethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzene-1-sulfonamide has also been studied in detail. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and exhibits good plasma stability. It also shows low toxicity in animal models, which is an important consideration for its potential use in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,3,5,6-tetramethyl-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-y l]methyl}benzene - 1 - sulfonamide. Early results from phase I trials have shown that it is well-tolerated by patients at various dose levels. Further studies are needed to determine its optimal dosing regimen and to assess its long-term safety profile.

In conclusion, 2 , 3 , 5 , 6 - tetramethyl - N - {[ 2 - ( 2 - oxopyrrolidin - 1 - yl ) pyridin - 4 - yl ] methyl } benzene - 1 - sulfonamide (CAS No . 2034466 - 24 - 3 ) represents a promising new compound with diverse biological activities . Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development . Ongoing studies will continue to elucidate its full therapeutic potential , paving the way for potential new treatments in various medical fields .